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Burow's Solution for Otitis: A Cost-Effectiveness
Comparison
An objective guide for researchers and drug development professionals on the comparative

efficacy and economic value of Burow's solution in the treatment of otitis.

Burow's solution, a formulation of aluminum acetate, has a long history of use in treating

various forms of otitis, particularly otitis externa (swimmer's ear) and chronic suppurative otitis

media. Its astringent and antimicrobial properties make it a viable alternative to antibiotic and

corticosteroid-based therapies. This guide provides a comparative analysis of the cost-

effectiveness of Burow's solution against other common treatments, supported by available

clinical and economic data.

Comparative Efficacy
Burow's solution has demonstrated notable efficacy in resolving otic infections. Several studies

have highlighted its broad-spectrum antimicrobial activity against common pathogens.

Key Efficacy Data:

Otitis Externa: In cases of otitis externa, Burow's solution has been shown to be as effective

as some antibiotic and steroid combinations. Its acidic nature creates an unfavorable

environment for bacterial and fungal growth.
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Chronic Suppurative Otitis Media (CSOM): For CSOM, treatment with Burow's solution has

resulted in high cure rates. In one study, 70% of ears were considered "cured" and 20%

"improved" after treatment.[1] Another study on refractory otorrhea found that all cases

resolved after treatment with a modified Burow's solution over a mean of 5.4 weeks.[2][3]

Cost-Effectiveness Analysis
A direct comparative cost-effectiveness study of Burow's solution against all alternatives is not

readily available in published literature. However, by synthesizing data on drug costs, treatment

duration, and the economic burden of treatment failure, a comparative overview can be

constructed.

The total cost of treating otitis includes not only the price of the medication but also costs

associated with healthcare visits, treatment failure, and management of adverse events. Otitis

externa alone accounts for nearly $500 million in healthcare costs annually in the United

States, with an average cost of $200 per visit.[4] The economic burden of chronic suppurative

otitis media is also substantial, with initial treatment costs potentially exceeding the minimum

monthly wage in some developing countries.[1][5] Treatment failure in severe cases like

necrotizing otitis externa can lead to staggering costs, with one case report citing costs

exceeding £122,000.[2]

Table 1: Comparative Cost Analysis of Otitis Treatments
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Treatment Option
Estimated Drug Cost (per
course)

Considerations

Burow's Solution (Aluminum

Acetate)
$15 - $60[6][7][8][9]

Generally available over-the-

counter or as a compounded

solution. Cost can vary based

on formulation and source.

Acetic Acid 2% Solution $5 - $15[6]

An inexpensive over-the-

counter option, effective for

mild cases.

Generic Antibiotic Ear Drops

(e.g., Ofloxacin)
$17 - $40[10]

Prescription required. Prices

can vary significantly between

generic and brand-name

versions.

Brand-name Antibiotic/Steroid

Ear Drops (e.g., Ciprodex)

$35 - $70 (with insurance co-

pay)[11]

Higher acquisition cost, often

used for more severe

infections.

Systemic Antibiotics (e.g.,

Amoxicillin)
$7 - $20[11]

Generally inexpensive, but

their use for uncomplicated

otitis externa is not

recommended due to lower

efficacy and risk of resistance.

[12][13]

Note: Drug costs are estimates and can vary based on location, pharmacy, and insurance

coverage.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of research findings. Below

are representative protocols for key experiments related to the evaluation of Burow's solution.

Preparation of Modified Burow's Solution for Clinical
Use
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This protocol is based on a method developed for rapid preparation.[14]

Materials:

Aluminum acetate (Al2O(CH3COO)4): 12.1 g

Acetic acid (33%): 25 ml

Tartaric acid: 4.5 g

Purified water: 75 ml

Sterile purified water

Sterile filter

Procedure:

Mix aluminum acetate, acetic acid, tartaric acid, and purified water in a suitable vessel.

Heat the mixture to 80°C for 2 hours while stirring to ensure complete dissolution.

After heating, add sterile purified water to bring the total volume to 100 ml, accounting for

evaporation.

Pass the solution through a sterile filter to ensure sterility.

The resulting modified Burow's solution contains approximately 13% aluminum acetate with

a pH of 3.

In Vitro Antimicrobial Effectiveness Testing
This protocol outlines a general procedure for assessing the antimicrobial activity of an otic

solution.

Materials:

Test product (e.g., Burow's solution)
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Standardized microbial inoculums (e.g., Staphylococcus aureus, Pseudomonas aeruginosa,

Candida albicans)

Sterile peptone saline

Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

Sterile containers

Incubator

Procedure:

Preparation of Inoculum: Prepare standardized suspensions of test microorganisms to a

concentration of approximately 1 × 10⁸ colony-forming units (CFU) per ml.

Inoculation: Inoculate a predetermined volume of the test product with a small volume (0.5%

to 1.0%) of the microbial suspension to achieve a final concentration of 1 × 10⁵ to 1 × 10⁶

CFU per ml.

Incubation: Incubate the inoculated product at a controlled temperature (e.g., 22.5 ± 2.5°C).

Sampling and Plating: At specified time intervals (e.g., 0, 6, 24, 48 hours, and 7, 14, 28

days), withdraw a sample from the inoculated product, neutralize the antimicrobial agent if

necessary, and perform serial dilutions. Plate the dilutions onto appropriate culture media.

Enumeration: Incubate the plates and count the number of viable microorganisms at each

time point to determine the reduction in microbial count over time.

Visualizations
Experimental Workflow for Antimicrobial Efficacy
Testing
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Caption: Workflow for in vitro antimicrobial efficacy testing of Burow's solution.
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Logical Relationship in Otitis Externa Treatment
Decision-Making
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Caption: Decision pathway for the initial management of otitis externa.

Conclusion
Burow's solution presents a cost-effective and efficacious treatment option for various forms of

otitis, particularly in cases of uncomplicated otitis externa and chronic suppurative otitis media.

Its low cost, over-the-counter availability, and broad-spectrum antimicrobial action make it a

valuable tool in the clinical setting. While direct comparative cost-effectiveness studies are

limited, the available data on drug pricing and the economic impact of otitis suggest that

Burow's solution is an economically sound choice, especially in resource-limited settings.

Further research focusing on head-to-head economic evaluations would be beneficial to solidify

its position in treatment guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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